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Abstract

Nonadecanoic acid (C19:0) is a long-chain, odd-carbon saturated fatty acid found in various
natural sources, including plants, fungi, bacteria, and animal fats.[1][2] While less abundant
than its even-chain counterparts, emerging research has highlighted its diverse and significant
biological roles. This technical guide provides a comprehensive overview of the current
understanding of nonadecanoic acid, focusing on its biosynthesis, metabolism, and
multifaceted biological activities. Key areas of discussion include its demonstrated
antiproliferative effects on cancer cells, its ecological functions in interspecies communication,
and its potential implications in human health as an odd-chain fatty acid.[3][4] This document
consolidates quantitative data, details key experimental methodologies, and visualizes relevant
biological pathways and workflows to serve as a critical resource for researchers in the fields of
biochemistry, pharmacology, and drug development.

Introduction: Chemical Identity and Natural
Occurrence

Nonadecanoic acid, also known as nonadecylic acid, is a saturated fatty acid with a 19-carbon
backbone. As an odd-chain fatty acid, it is typically found in lower concentrations in biological
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systems compared to even-chain fatty acids like palmitic (C16:0) and stearic (C18:0) acids.[5]
Its hydrophobic nature renders it practically insoluble in water.

Nonadecanoic acid's natural distribution is broad. It has been identified in a variety of sources,
including:

Plants and Vegetable Oils: It is a minor component in certain vegetable oils.[2][3]

Fungi and Bacteria: It is recognized as a metabolite in fungi and has been identified in
bacteria such as Staphylococcus.[1][2][6]

Animals: It is present in trace amounts in animal fats and milk.[2]

Insects: It serves as a key defensive compound in termites and may function as a
pheromone in other insects.[4][7][8]

Biosynthesis and Metabolism

The synthesis and breakdown of odd-chain fatty acids follow unique metabolic routes
compared to their even-chain counterparts.

Biosynthesis

In organisms like fungi and plants, nonadecanoic acid can be synthesized through the
elongation of shorter fatty acid precursors, such as palmitic acid (C16:0).[4] The fatty acid
synthase (FAS) system adds two-carbon units from malonyl-CoA to the growing acyl chain. The
final odd-numbered chain length is typically achieved by starting with a three-carbon primer,
propionyl-CoA, instead of the usual two-carbon acetyl-CoA.

Caption: Simplified pathway for nonadecanoic acid biosynthesis.

Metabolism

The metabolism of odd-chain fatty acids like nonadecanoic acid through B-oxidation results in
the production of acetyl-CoA units until the final three-carbon remnant, propionyl-CoA, is
formed. Propionyl-CoA can then be converted to succinyl-CoA, an intermediate of the citric acid
cycle, in a process that requires vitamin B12 as a cofactor.[9] An accumulation of odd-
numbered fatty acids, including nonadecanoic acid, can therefore be an indicator of vitamin
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B12 deficiency or gut dysbiosis, as gut bacteria can produce significant amounts of propionate.

[9]

Biological Roles and Activities

Nonadecanoic acid exhibits a range of biological activities, from cellular effects to ecological
functions.

Antiproliferative and Anticancer Effects

One of the most significant reported activities of nonadecanoic acid is its ability to inhibit cancer
cell growth.[1][10] Studies have demonstrated that it can induce antiproliferative effects in
specific cancer cell lines. For instance, it has been shown to inhibit the proliferation of human
promyelocytic leukemia (HL-60) cells.[3] While the precise mechanisms are still under
investigation, these findings suggest a potential therapeutic role for nonadecanoic acid or its
derivatives in oncology. This aligns with broader research indicating that other odd-chain fatty
acids, such as pentadecanoic acid (C15:0), also possess selective anticancer properties.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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